Cas no 83469-85-6 (2-Decylfuran)

• Product name: 2-Decylfuran
• CAS No: 83469-85-6
• MF: C₁₄H₂₄O
• MW: 208.33976
• CID: 708877

2-Decylfuran Chemical and Physical Properties

Names and Identifiers

• 2-Decylfuran
• Furan, 2-decyl-
• 2-(1-decyl)furan
• 2-n-decylfuran
• Furan,2-decyl

• Inchi： InChI=1S/C14H24O/c1-2-3-4-5-6-7-8-9-11-14-12-10-13-15-14/h10,12-13H,2-9,11H2,1H3
• InChI Key： PIBKIYYQPWSUDP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC1=CC=CO1

Computed Properties

• Exact Mass: 208.18300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 9

Experimental Properties

• PSA: 13.14000
• LogP: 4.96280
• FEMA: 4090 | 2-DECYLFURAN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Decylfuran

Introduction to 2-Decylfuran (CAS No: 83469-85-6)

2-Decylfuran, identified by the Chemical Abstracts Service Number (CAS No) 83469-85-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by a decyl group attached to a furan ring, has garnered attention due to its unique structural and chemical properties. The furan moiety introduces a heterocyclic aromatic system, while the decyl chain provides hydrophobicity and influences solubility, making it a versatile candidate for various applications.

The synthesis of 2-Decylfuran typically involves the condensation of 2-furanmethanol with lauryl halides or through other organic transformations that preserve the integrity of the furan ring. Its molecular structure, featuring a five-membered oxygen-containing aromatic ring connected to a longer alkyl chain, makes it an interesting subject for studying electronic properties, reactivity, and potential biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 2-Decylfuran as a building block for drug discovery. The furan ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition processes. Additionally, the presence of the decyl chain can modulate pharmacokinetic properties such as lipophilicity and metabolic stability, making it an attractive scaffold for developing novel therapeutic agents.

In particular, researchers have been exploring 2-Decylfuran derivatives as candidates for treating neurological disorders. The furan moiety has shown promise in modulating neurotransmitter receptors and ion channels, which are often implicated in conditions like epilepsy and Alzheimer's disease. Preliminary studies suggest that compounds incorporating 2-Decylfuran may exhibit neuroprotective effects by interacting with specific targets in the central nervous system.

Another area of interest is the application of 2-Decylfuran in materials science. The compound's ability to form stable self-assembled structures has led to investigations into its use as an additive for polymers and coatings. These self-assembled structures can enhance material properties such as thermal stability and mechanical strength, opening up possibilities for advanced material formulations.

The chemical reactivity of 2-Decylfuran also makes it a valuable intermediate in organic synthesis. The electrophilic nature of the α-carbon atom in the furan ring allows for various functionalization reactions, including alkylation, acylation, and coupling reactions. This flexibility enables chemists to tailor the molecule's properties for specific applications, whether in pharmaceuticals or industrial chemicals.

From an environmental perspective, the biodegradability of 2-Decylfuran is another noteworthy aspect. The presence of the decyl chain does not necessarily compromise its environmental footprint if properly managed during production and disposal. Efforts are ongoing to optimize synthetic routes that minimize waste and maximize yield, aligning with green chemistry principles.

The commercial availability of 2-Decylfuran (CAS No: 83469-85-6) is generally reliable from specialized chemical suppliers who prioritize quality control and purity standards. Researchers often require high-purity samples to ensure consistent results in their experiments, underscoring the importance of sourcing from reputable vendors.

In conclusion, 2-Decylfuran represents a fascinating compound with diverse applications spanning pharmaceuticals, materials science, and organic synthesis. Its unique structural features offer opportunities for innovation across multiple scientific disciplines. As research continues to uncover new potentials of this molecule, its significance is expected to grow further within both academic and industrial settings.